Cas no 595570-54-0 (Tert-butyl 2-(2-cyanophenyl)acetate)

• Product name: Tert-butyl 2-(2-cyanophenyl)acetate
• CAS No: 595570-54-0
• MF: C₁₃H₁₅NO₂
• MW: 217.264
• CID: 3166829
• PubChem ID: 11390317

Tert-butyl 2-(2-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl2-(2-cyanophenyl)acetate
• 595570-54-0
• Tert-butyl 2-(2-cyanophenyl)acetate

• Inchi： InChI=1S/C13H15NO2/c1-13(2,3)16-12(15)8-10-6-4-5-7-11(10)9-14/h4-7H,8H2,1-3H3
• InChI Key： AMGLMYVCNUOVDX-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)CC1=CC=CC=C1C#N

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 2.4